Cas no 748778-14-5 (Cyclohexyl-[4-(4-nitro-phenyl)-4,5-dihydro-thiazol-2-yl]-amine)

Cyclohexyl-[4-(4-nitro-phenyl)-4,5-dihydro-thiazol-2-yl]-amine is a nitro-substituted thiazoline derivative with potential applications in medicinal chemistry and organic synthesis. Its structure features a cyclohexylamine moiety linked to a 4,5-dihydrothiazole ring, which is further substituted with a 4-nitrophenyl group. This compound may serve as a versatile intermediate for the development of pharmacologically active molecules, particularly due to the presence of the nitro group, which can be reduced or further functionalized. The thiazoline scaffold is known for its bioactivity, making this compound of interest in the design of enzyme inhibitors or receptor modulators. Its well-defined molecular architecture allows for precise modifications in synthetic pathways.

Cyclohexyl-[4-(4-nitro-phenyl)-4,5-dihydro-thiazol-2-yl]-amine structure

748778-14-5 structure

Product Name:Cyclohexyl-[4-(4-nitro-phenyl)-4,5-dihydro-thiazol-2-yl]-amine

CAS No:748778-14-5

MF:C₁₅H₁₉N₃O₂S

MW:305.395262002945

CID:3105710

PubChem ID:3702059

Update Time:2025-11-06

Cyclohexyl-[4-(4-nitro-phenyl)-4,5-dihydro-thiazol-2-yl]-amine Chemical and Physical Properties

Names and Identifiers

- Cyclohexyl-[4-(4-nitro-phenyl)-4,5-dihydro-thiazol-2-yl]-amine
- N-cyclohexyl-4-(4-nitrophenyl)-4,5-dihydro-1,3-thiazol-2-amine
- G36156
- 748778-14-5
- CS-0287292
- Z56851289
- EN300-05091
- n-Cyclohexyl-4-(4-nitrophenyl)-4,5-dihydrothiazol-2-amine
- AKOS034461203
- Inchi： 1S/C15H19N3O2S/c19-18(20)13-8-6-11(7-9-13)14-10-21-15(17-14)16-12-4-2-1-3-5-12/h6-9,12,14H,1-5,10H2,(H,16,17)
- InChI Key： OPNNYNPODPKQEO-UHFFFAOYSA-N
- SMILES： S1CC(C2C=CC(=CC=2)[N+](=O)[O-])N=C1NC1CCCCC1

Computed Properties

Exact Mass: 305.11979803Da
Monoisotopic Mass: 305.11979803Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 21
Rotatable Bond Count: 3
Complexity: 396
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.5
Topological Polar Surface Area: 95.5Å²

Cyclohexyl-[4-(4-nitro-phenyl)-4,5-dihydro-thiazol-2-yl]-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
1PlusChem	1P019IF0-50mg	N-cyclohexyl-4-(4-nitrophenyl)-4,5-dihydro-1,3-thiazol-2-amine	748778-14-5	95%	50mg	$111.00	2024-04-21
1PlusChem	1P019IF0-100mg	N-cyclohexyl-4-(4-nitrophenyl)-4,5-dihydro-1,3-thiazol-2-amine	748778-14-5	95%	100mg	$140.00	2024-04-21
1PlusChem	1P019IF0-250mg	N-cyclohexyl-4-(4-nitrophenyl)-4,5-dihydro-1,3-thiazol-2-amine	748778-14-5	95%	250mg	$171.00	2024-04-21
1PlusChem	1P019IF0-500mg	N-cyclohexyl-4-(4-nitrophenyl)-4,5-dihydro-1,3-thiazol-2-amine	748778-14-5	95%	500mg	$270.00	2024-04-21
1PlusChem	1P019IF0-1g	N-cyclohexyl-4-(4-nitrophenyl)-4,5-dihydro-1,3-thiazol-2-amine	748778-14-5	95%	1g	$368.00	2024-04-21
1PlusChem	1P019IF0-2.5g	N-cyclohexyl-4-(4-nitrophenyl)-4,5-dihydro-1,3-thiazol-2-amine	748778-14-5	95%	2.5g	$684.00	2024-04-21
1PlusChem	1P019IF0-5g	N-cyclohexyl-4-(4-nitrophenyl)-4,5-dihydro-1,3-thiazol-2-amine	748778-14-5	95%	5g	$981.00	2024-04-21
1PlusChem	1P019IF0-10g	N-cyclohexyl-4-(4-nitrophenyl)-4,5-dihydro-1,3-thiazol-2-amine	748778-14-5	95%	10g	$1423.00	2024-04-21
Aaron	AR019INC-50mg	N-cyclohexyl-4-(4-nitrophenyl)-4,5-dihydro-1,3-thiazol-2-amine	748778-14-5	95%	50mg	$83.00	2025-02-14
Aaron	AR019INC-100mg	N-cyclohexyl-4-(4-nitrophenyl)-4,5-dihydro-1,3-thiazol-2-amine	748778-14-5	95%	100mg	$116.00	2025-02-14

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Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on Cyclohexyl-[4-(4-nitro-phenyl)-4,5-dihydro-thiazol-2-yl]-amine

Comprehensive Analysis of Cyclohexyl-[4-(4-nitro-phenyl)-4,5-dihydro-thiazol-2-yl]-amine (CAS No. 748778-14-5)

Cyclohexyl-[4-(4-nitro-phenyl)-4,5-dihydro-thiazol-2-yl]-amine (CAS No. 748778-14-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique thiazoline core and nitro-phenyl substitution, exhibits potential applications in drug discovery and material science. Its molecular structure combines a cyclohexylamine moiety with a 4,5-dihydrothiazole ring, making it a versatile intermediate for synthesizing bioactive molecules.

In recent years, the demand for nitrogen-containing heterocycles like Cyclohexyl-[4-(4-nitro-phenyl)-4,5-dihydro-thiazol-2-yl]-amine has surged due to their role in developing kinase inhibitors and antimicrobial agents. Researchers are particularly interested in its electron-withdrawing nitro group, which enhances reactivity in nucleophilic substitution reactions. This property aligns with current trends in green chemistry, where efficient synthetic pathways are prioritized to reduce environmental impact.

The compound’s CAS No. 748778-14-5 is frequently searched in databases like SciFinder and Reaxys, reflecting its relevance in medicinal chemistry. A growing number of studies explore its derivatives as potential anti-inflammatory or anticancer candidates, addressing global health challenges such as drug-resistant infections and oncology therapeutics. Its thiazole scaffold is also pivotal in designing fluorescence probes, a hot topic in diagnostic imaging.

From a synthetic perspective, Cyclohexyl-[4-(4-nitro-phenyl)-4,5-dihydro-thiazol-2-yl]-amine serves as a building block for covalent organic frameworks (COFs), a cutting-edge area in nanotechnology. Its amine-thiazoline linkage offers stability and modularity, key for constructing porous materials used in gas storage or catalysis. This dual applicability in life sciences and materials engineering underscores its interdisciplinary value.

Quality control of CAS No. 748778-14-5 involves advanced analytical techniques like HPLC and NMR spectroscopy, ensuring purity for research applications. As sustainability gains traction, synthetic protocols for this compound increasingly employ microwave-assisted reactions or biocatalysis—topics trending in AI-driven chemical research platforms.

In summary, Cyclohexyl-[4-(4-nitro-phenyl)-4,5-dihydro-thiazol-2-yl]-amine exemplifies innovation at the intersection of chemistry and biology. Its structural features and adaptability position it as a candidate for addressing contemporary scientific queries, from targeted drug delivery to smart material design.